- Preparation of sulfonylpyrrolopyridine derivatives for use in treatment of 5-HT6 receptor-mediated diseases, World Intellectual Property Organization, , ,
Cas no 947499-03-8 (8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline)
947499-03-8 structure
Product Name:8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
CAS No:947499-03-8
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD11865067
CID:797084
PubChem ID:53249910
Update Time:2024-03-06
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
- 8-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
- Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-2-methyl-
- 8-Bromo-1,2,3,4-tetrahydro-2-methylisoquinoline (ACI)
- 8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline
-
- MDL: MFCD11865067
- Inchi: 1S/C10H12BrN/c1-12-6-5-8-3-2-4-10(11)9(8)7-12/h2-4H,5-7H2,1H3
- InChI Key: HEVSJNXWDZDGHL-UHFFFAOYSA-N
- SMILES: BrC1C2CN(CCC=2C=CC=1)C
Computed Properties
- Exact Mass: 225.01531g/mol
- Monoisotopic Mass: 225.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 3.2Ų
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-1g |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-5g |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-500mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-250mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-100mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0270-50mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 96% | 50mg |
1322.95CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1127352-100mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127352-250mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 95% | 250mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127352-500mg |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 95% | 500mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127352-1g |
8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline |
947499-03-8 | 95% | 1g |
$1115 | 2024-07-28 |
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of pyrrolidine-substituted azaindole compounds having 5-HT6 receptor affinity for treatment of CNS disorders, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; rt; rt → 0 °C
1.2 Reagents: Sodium nitrite ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.2 Reagents: Sodium nitrite ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
Reference
- Preparation of indole and indazole compounds having 5-HT6 receptor affinity, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 min, 0 °C
1.2 0 °C; 2 h, 0 °C → rt
1.2 0 °C; 2 h, 0 °C → rt
Reference
- Preparation of aromatic methylamine derivatives and its applications, China, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of sulfonylpyrrolopyridine derivatives for use in treatment of 5-HT6 receptor-mediated diseases, United States, , ,
Production Method 6
Reaction Conditions
Reference
- Preparation of pyrrolo[3,2-b]pyridine compounds as 5-HT6 receptor modulators for treatment of CNS disorders, United States, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Water ; 2 - 3 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11
Reference
- Enantioselective Allylation of Stereogenic Nitrogen Centers, Organic Letters, 2023, 25(10), 1649-1654
Production Method 8
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of pyrrolo[3,2-b]pyridine compounds as 5-HT6 receptor modulators for treatment of CNS disorders, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of acyclic compounds having 5-HT6 receptor affinity for disease treatment, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
Reference
- Preparation of pyrrolo[3,2-b]pyridine piperazine compounds with affinity for 5-HT6 receptors for treating CNS disorders, memory/cognitive impairment disorders, and GI disorders, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Copper bromide (CuBr2) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of 3-substituted pyrrolo[3,2-b]pyridines having 5-HT6 receptor affinity, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; rt → 0 °C; 30 min, 0 °C
1.2 Reagents: Hydrogen bromide Catalysts: Copper bromide (CuBr) Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Hydrogen bromide Catalysts: Copper bromide (CuBr) Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of piperazinylarylsulfonylindoles as serotonin 5-HT6 receptor modulators., World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; rt → 0 °C; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of heterocyclic compounds having 5-HT6 receptor affinity for treating CNS, gastrointestinal, and polyglutamine-repeat disorders, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- Preparation of acyclic compounds having 5-HT6 receptor affinity for disease treatment, United States, , ,
Production Method 15
Reaction Conditions
Reference
- Preparation of pyrrolidine-substituted azaindole compounds having 5-HT6 receptor affinity for treatment of CNS disorders, United States, , ,
Production Method 16
Reaction Conditions
Reference
- Preparation of pyrrolo[3,2-b]pyridine compounds with affinity for 5-HT6 receptors for treating CNS disorders, memory/cognitive impairment disorders, and GI disorders, United States, , ,
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Raw materials
- 8-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 8-Bromo-1,2,3,4-tetrahydroisoquinoline
- 1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Preparation Products
8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
947499-03-8 (8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 81237-69-6(5-Bromo-1,2,3,4-tetrahydroisoquinoline)
- 1203682-59-0(8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)
- 258515-54-7(7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline)
- 780738-23-0(7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline)
- 215798-22-4(7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)
- 1258856-73-3(5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrobromide)
- 59961-00-1(6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline)
- 1159813-53-2(8-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride)
- 923591-51-9(5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride)
- 75416-51-2(8-Bromo-1,2,3,4-tetrahydroisoquinoline)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk